Cas no 2228368-48-5 (tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate
• CAS No: 2228368-48-5
• MF: C₁₆H₂₂N₆O₂
• MW: 330.384882450104
• CID: 6367541
• PubChem ID: 165671870
• Update Time: 2025-05-27

tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate
• 2228368-48-5
• tert-butyl 3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]piperazine-1-carboxylate
• EN300-1884329

• Inchi： 1S/C16H22N6O2/c1-16(2,3)24-15(23)21-7-6-18-13(9-21)12-4-5-14(19-8-12)22-11-17-10-20-22/h4-5,8,10-11,13,18H,6-7,9H2,1-3H3
• InChI Key： WUFWMVZXPVADIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=NC(=CC=2)N2C=NC=N2)C1)=O

Computed Properties

• Exact Mass: 330.18042397g/mol
• Monoisotopic Mass: 330.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.2Ų

Additional information on tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate (CAS No. 2228368-48-5)

The compound tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate (CAS No. 2228368-48-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core modified with a 1,2,4-triazole and pyridine moiety, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and antimicrobial activity, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate has surged due to their role in developing small-molecule therapeutics. The compound’s CAS No. 2228368-48-5 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its Boc-protected piperazine group enhances solubility, a critical factor in optimizing drug bioavailability—a hot topic in pharmacokinetics discussions.

From a synthetic chemistry perspective, this compound exemplifies the convergence of click chemistry and cross-coupling reactions, methodologies dominating modern organic synthesis. The 1,2,4-triazole ring, a privileged scaffold in medicinal chemistry, contributes to hydrogen bonding interactions, often explored in fragment-based drug design. Such features resonate with researchers investigating allosteric modulators or protein-protein interaction inhibitors, areas gaining traction in oncology and neurodegenerative disease research.

Environmental and regulatory considerations also shape the discourse around CAS No. 2228368-48-5. With increasing emphasis on green chemistry, synthetic routes for this compound are being optimized to reduce hazardous byproducts. This aligns with the 12 Principles of Green Chemistry, a frequently searched topic among sustainable chemistry advocates. Additionally, its non-hazardous classification under standard safety protocols makes it a preferable choice for high-throughput screening platforms.

The compound’s nomenclature—tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate—highlights its IUPAC-compliant naming conventions, a detail often queried by chemistry students and professionals. Its molecular weight and logP values are critical for QSAR modeling, another trending subject in computational chemistry circles. Furthermore, its stability under ambient conditions ensures compatibility with automated synthesis workflows, a key requirement for combinatorial chemistry applications.

In conclusion, tert-butyl 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpiperazine-1-carboxylate (CAS No. 2228368-48-5) represents a nexus of innovation in drug development and synthetic methodology. Its multifaceted utility underscores why it remains a focal point in peer-reviewed literature and patent filings, particularly in contexts like kinase inhibitor optimization and metal-catalyzed transformations. As the scientific community pivots toward targeted therapies, this compound’s role is poised to expand, solidifying its status as a cornerstone in modern chemical research.